BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Protein
Binding Assays using NIR-415

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IR415

Cat. No.: B2907800

Disclaimer: Publicly available information on a specific fluorescent dye named "IR415" is
limited. These application notes and protocols are based on a hypothetical near-infrared (NIR)
dye, herein referred to as "NIR-415," and are derived from the general principles of protein
labeling and fluorescence-based binding assays established for similar dyes.

Introduction

NIR-415 is a novel fluorescent dye designed for stable and efficient labeling of proteins,
enabling their use in a variety of protein binding assays. Operating in the near-infrared
spectrum, NIR-415 offers significant advantages for researchers in drug discovery and
molecular biology, including reduced background autofluorescence from cellular components,
leading to an improved signal-to-noise ratio.[1][2] Its high quantum yield and photostability
make it a robust tool for quantitative analysis of molecular interactions. These characteristics
are particularly beneficial for deep tissue imaging and single-molecule detection.[1][2][3] This
document provides detailed protocols for protein labeling with NIR-415 and its application in
fluorescence polarization-based binding assays.

Quantitative Data
Table 1: Physicochemical Properties of NIR-415
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Property Value

Excitation Maximum (Aex) 650 nm

Emission Maximum (Aem) 670 nm

Molar Extinction Coefficient >200,000 M—icm™!

Quantum Yield (®) >0.3

Molecular Weight ~1200 g/mol

Recommended Labeling Chemistry N-hydroxysuccinimide (NHS) ester

Table 2: NIR-415 Labeling Efficiency for Bovine Serum
Albumin (BSA)

BSA Concentration

(mgimL) Dye:Protein Molar Ratio Degree of Labeling (DOL)
mg/m

2 51 1.8

2 10:1 3.5

2 20:1 6.2

5 51 2.1

5 10:1 4.0

5 20:1 7.5

Table 3: Performance in a Fluorescence Polarization (FP)
Binding Assay
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Assay Parameter Value

Labeled Protein NIR-415-Protein-X
Ligand Small Molecule Y
Binding Affinity (Kd) 150 nM

Assay Window (AmP) 180 mP

Z'-factor 0.85

Experimental Protocols
Protocol 1: Covalent Labeling of Proteins with NIR-415
NHS Ester

This protocol describes the labeling of primary amines (e.g., lysine residues) on a target protein
with NIR-415 NHS ester.

Materials:

Target protein in an amine-free buffer (e.g., PBS, pH 7.4)

NIR-415 NHS ester, dissolved in anhydrous DMSO

Reaction buffer: 0.1 M sodium bicarbonate, pH 8.3

Purification column (e.qg., gel filtration, dialysis)

Spectrophotometer
Procedure:

o Protein Preparation: Prepare the protein solution at a concentration of 2-5 mg/mL in the
reaction buffer. Ensure the buffer is free of primary amines (e.g., Tris) or ammonia, as these
will compete for reaction with the NHS ester.

» Dye Preparation: Immediately before use, dissolve the NIR-415 NHS ester in anhydrous
DMSO to a concentration of 10 mg/mL.
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Labeling Reaction: a. Add the reaction buffer to the protein solution to adjust the pH to 8.3. b.
Add the appropriate volume of the NIR-415 solution to the protein solution to achieve the
desired dye-to-protein molar ratio (refer to Table 2 for guidance). c. Mix gently and incubate
for 1 hour at room temperature, protected from light.

Purification: a. Separate the labeled protein from the unreacted dye using a gel filtration
column (e.g., Sephadex G-25) or by dialysis against PBS. b. Collect the fractions containing
the labeled protein.

Determination of Degree of Labeling (DOL): a. Measure the absorbance of the purified
conjugate at 280 nm and the excitation maximum of NIR-415 (650 nm). b. Calculate the
protein concentration and DOL using the appropriate equations, correcting for the dye's
absorbance at 280 nm.

Protocol 2: Direct Protein-Ligand Binding Assay using
Fluorescence Polarization (FP)

This protocol outlines the use of NIR-415 labeled protein to determine the binding affinity of an

unlabeled ligand.

Materials:

NIR-415 labeled protein
Unlabeled ligand
Assay buffer (e.g., PBS with 0.01% Tween-20)

Microplate reader with FP capabilities

Procedure:

Reagent Preparation: a. Prepare a stock solution of the NIR-415 labeled protein in the assay
buffer at a concentration twice the final desired concentration. b. Prepare a serial dilution of
the unlabeled ligand in the assay buffer.
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o Assay Plate Setup: a. Add a fixed volume of the NIR-415 labeled protein solution to each
well of a microplate. b. Add an equal volume of the serially diluted unlabeled ligand to the
wells. Include wells with buffer only as a negative control.

e Incubation: Incubate the plate at room temperature for 30 minutes to 2 hours to allow the
binding reaction to reach equilibrium. The incubation time may need to be optimized for
specific binding partners.

o Measurement: a. Measure the fluorescence polarization (in millipolarization units, mP) of
each well using a microplate reader equipped with appropriate filters for NIR-415.

o Data Analysis: a. Plot the change in mP as a function of the ligand concentration. b. Fit the
data to a suitable binding model (e.g., one-site binding) to determine the dissociation
constant (Kd).

Visualizations
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Protein Labeling Workflow
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Fluorescence Polarization (FP) Principle
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Competitive FP Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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